molecular formula C19H13F3O2S B8513776 4-((4-Phenyl-5-(trifluoromethyl)thiophen-2-yl)methoxy)benzaldehyde CAS No. 569685-43-4

4-((4-Phenyl-5-(trifluoromethyl)thiophen-2-yl)methoxy)benzaldehyde

Cat. No. B8513776
CAS RN: 569685-43-4
M. Wt: 362.4 g/mol
InChI Key: JJYBUXRRYYOFQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((4-Phenyl-5-(trifluoromethyl)thiophen-2-yl)methoxy)benzaldehyde is a useful research compound. Its molecular formula is C19H13F3O2S and its molecular weight is 362.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((4-Phenyl-5-(trifluoromethyl)thiophen-2-yl)methoxy)benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-Phenyl-5-(trifluoromethyl)thiophen-2-yl)methoxy)benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

569685-43-4

Molecular Formula

C19H13F3O2S

Molecular Weight

362.4 g/mol

IUPAC Name

4-[[4-phenyl-5-(trifluoromethyl)thiophen-2-yl]methoxy]benzaldehyde

InChI

InChI=1S/C19H13F3O2S/c20-19(21,22)18-17(14-4-2-1-3-5-14)10-16(25-18)12-24-15-8-6-13(11-23)7-9-15/h1-11H,12H2

InChI Key

JJYBUXRRYYOFQF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=C(SC(=C2)COC3=CC=C(C=C3)C=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 1.95 g (7.5 mmol) of 2-hydroxymethyl-4-phenyl-5-trifluoromethyl-thiophene (from Step A), 925 mg (7.6 mmol) of 4-hydroxybenzaldehyde and 3.0 g (11.4 mmol) of triphenylphosphene in 40 mL of THF at 0° C. was treated with 2.0 g (11.4 mmol) of diethylazodicarboxylate. The resulting mixture was warmed to rt, stirred for 2 h, then concentrated. Chromatography on a Biotage 75S cartridge using 9:1 v/v heptane/EtOAc as the eluant afforded 2.5 g of impure title compound. Chromatography on a Biotage 40M cartridge using 19:1 v/v hexanes/EtOAc (1 L), then 4:1 v/v hexanes/EtOAc (1 L) as the eluant afforded 1.65 g (60%) of the title compound: 1H NMR (500 Mhz) δ 5.32 (s, 2H), 7.10 (d, J=8.5, 2H), 7.12 (s, 1H), 7.41-7.43 (5H), 7.85-7.90 (2H), 9.92 (s, 1H).
Name
2-hydroxymethyl-4-phenyl-5-trifluoromethyl-thiophene
Quantity
1.95 g
Type
reactant
Reaction Step One
Quantity
925 mg
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 1.95 g (7.5 mmol) of 2-hydroxymethyl-4-phenyl-5-trifluoromethyl-thiophene (from Step A), 925 mg (7.6 mmol) of 4-hydroxybenzaldehyde and 3.0 g (11.4 mmol) of triphenylphosphene in 40 mL of THF at 0° C. was treated with 2.0 g (11.4 mmol) of diethylazodicarboxylate. The resulting mixture was warmed to rt, stirred for 2 h, then concentrated. Chromatography on a Biotage 75S cartridge using 9:1 v/v heptane/EtOAc as the eluant afforded 2.5 g of impure title compound. Chromatography on a Biotage 40M cartridge using 19:1 v/v hexanes/EtOAc (1L), then 4:1 v/v hexanes/EtOAc (1L) as the eluant afforded 1.65 g (60%) of the title compound: 1H NMR (500 Mhz) δ 5.32 (s, 2H), 7.10 (d, J=8.5, 2H), 7.12 (s, 1H), 7.41-7.43 (5H), 7.85-7.90 (2H), 9.92 (s, 1H).
Quantity
1.95 g
Type
reactant
Reaction Step One
Quantity
925 mg
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.